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Compound of Interest

Compound Name: 3,4-Diiodobenzoic acid

Cat. No.: B1346090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Diiodobenzoic acid is a halogenated aromatic carboxylic acid. Its structure, featuring a

benzoic acid core with two iodine atoms at the 3 and 4 positions, makes it a compound of

interest in synthetic chemistry and potentially in the development of novel therapeutic agents.

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,4-diiodobenzoic acid, outlines general experimental protocols for its synthesis

and characterization, and explores its potential applications by drawing parallels with related

compounds. While specific biological data for 3,4-diiodobenzoic acid is limited in current

literature, this document aims to provide a foundational resource for researchers interested in

this molecule.

Core Properties of 3,4-Diiodobenzoic Acid
The fundamental properties of 3,4-diiodobenzoic acid are summarized below. This data is

essential for its handling, characterization, and application in a research setting.
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Property Value

CAS Number 35674-20-5[1][2][3][4]

Molecular Formula C₇H₄I₂O₂[1][2][3]

Molecular Weight 373.91 g/mol [1][3][5]

IUPAC Name 3,4-diiodobenzoic acid[2]

Synonyms Benzoic acid, 3,4-diiodo-[1][2]

Synthesis and Purification
While a specific, detailed protocol for the synthesis of 3,4-diiodobenzoic acid is not readily

available in the surveyed literature, a general methodology for the di-iodination of benzoic acid

derivatives can be adapted. The following is a generalized experimental protocol based on

methods for similar compounds.

General Synthesis Protocol: Iodination of a Benzoic
Acid Derivative
This protocol outlines the key steps for the synthesis of di-iodinated benzoic acids.[2]

Materials:

Starting benzoic acid derivative

Suitable solvent (e.g., concentrated sulfuric acid)

Iodinating reagent (e.g., a mixture of iodine and an oxidizing agent like sodium periodate)

Deionized water

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve the starting benzoic acid derivative in a

suitable solvent.[2]

Addition of Iodinating Agent: Slowly add the iodinating reagent to the solution while

maintaining a controlled temperature.[2]

Reaction Monitoring: Stir the reaction mixture for a specified time, monitoring the progress by

thin-layer chromatography (TLC).[2]

Workup: Upon completion, pour the reaction mixture into ice-water to precipitate the crude

product.[2]

Isolation and Purification: Collect the crude product by filtration, wash it with water, and then

purify it by recrystallization from an appropriate solvent system, such as an ethanol/water

mixture.[2]
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A generalized workflow for the synthesis and purification of di-iodinated benzoic acids.

Analytical Characterization
The structural confirmation and purity assessment of 3,4-diiodobenzoic acid would rely on

standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for confirming the substitution pattern on the aromatic

ring. A small amount of the sample would be dissolved in a deuterated solvent (e.g., DMSO-d₆

or CDCl₃) for analysis.[2] The chemical shifts, integration, and coupling patterns of the protons

and carbons would provide definitive structural information.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. For 3,4-
diiodobenzoic acid, the molecular ion peak would be expected around m/z 373.91.

Potential Applications and Biological Context
Direct research on the biological activity and applications of 3,4-diiodobenzoic acid is limited.

However, the broader class of iodinated benzoic acids and related structures have known

applications and biological effects, which can guide future research.

Role in Pharmaceutical Synthesis
Iodinated aromatic compounds are valuable intermediates in pharmaceutical synthesis. For

instance, 4-iodobenzoic acid is a key building block in the synthesis of anti-inflammatory drugs

and anti-cancer agents, primarily due to its utility in cross-coupling reactions like Suzuki and

Heck couplings.[6] This suggests that 3,4-diiodobenzoic acid could also serve as a versatile

precursor for creating complex molecular architectures in drug discovery.

Comparison with 3,4-Dihydroxybenzoic Acid
In contrast to the limited data on the di-iodo derivative, the related compound 3,4-

dihydroxybenzoic acid (protocatechuic acid) has been extensively studied. It exhibits a range of

biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[5]

[7][8] Derivatives of 3,4-dihydroxybenzoic acid have also been synthesized and evaluated as

antioxidants, metal chelating agents, and acetylcholinesterase inhibitors.[9] While the presence

of iodine atoms instead of hydroxyl groups would significantly alter the electronic and steric

properties of the molecule, the shared 3,4-disubstituted benzoic acid scaffold suggests that 3,4-
diiodobenzoic acid could be explored for novel biological activities.
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Potential Research Areas

3,4-Diiodobenzoic Acid

Pharmaceutical Intermediate
(e.g., cross-coupling reactions)

Material Science Precursor

Biological Activity Screening
(e.g., enzyme inhibition, antimicrobial)
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Potential areas of application and research for 3,4-diiodobenzoic acid.

Conclusion
3,4-Diiodobenzoic acid is a well-defined chemical entity with established physical properties.

While detailed experimental protocols and biological studies specifically focused on this

compound are not abundant in the public domain, its structural similarity to other synthetically

useful and biologically active benzoic acid derivatives suggests it holds potential for future

research. This guide provides a foundational understanding of its properties and outlines

general methodologies for its synthesis and characterization. It is hoped that this information

will serve as a valuable resource for researchers and professionals in the fields of chemistry

and drug development, encouraging further exploration into the properties and applications of

3,4-diiodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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